Cas no 944388-93-6 (6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile)

• Product Name: 6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile
• CAS No: 944388-93-6
• MF: C₇H₃ClN₄
• MW: 178.578519105911
• MDL: MFCD12406126
• CID: 1000903
• PubChem ID: 45120583
• Update Time: 2025-06-13

6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1H-imidazo[4,5-c]pyridine-4-carbonitrile
• 3H-Imidazo[4,5-c]pyridine-4-carbonitrile, 6-chloro-
• 6-chloro-3H-Imidazo[4,5-c]pyridine-4-carbonitrile
• 3h-imidazo[4,5-c]pyridine-4-carbonitrile,6-chloro
• C-8286
• 3H-Imidazo[4,5-c]pyridine-4-carbonitrile, 6-chloro-
• ZDENKPYKHHGLOM-UHFFFAOYSA-N
• FCH1159159
• PB20740
• AX8280192
• 3h-imidazo[4,5-c]pyridine-4-carbonitrile,6-chloro-
• 6-Chloro-3H-imidazo[4,5-c]pyridine-4-carbonitrile (ACI)
• AKOS022175410
• SCHEMBL1631806
• DA-36310
• MFCD12406126
• 944388-93-6
• CS-0050241
• AS-33643
• DTXSID30669043
• 6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile

• MDL： MFCD12406126
• Inchi： 1S/C7H3ClN4/c8-6-1-4-7(11-3-10-4)5(2-9)12-6/h1,3H,(H,10,11)
• InChI Key： ZDENKPYKHHGLOM-UHFFFAOYSA-N
• SMILES： N#CC1C2=C(NC=N2)C=C(Cl)N=1

Computed Properties

• Exact Mass: 178.00500
• Monoisotopic Mass: 178.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.4

Experimental Properties

• PSA: 65.36000
• LogP: 1.48298

Additional information on 6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile

Recent Advances in the Study of 6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile (CAS: 944388-93-6)

6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile (CAS: 944388-93-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and BTK, which are implicated in hematologic malignancies and autoimmune diseases. These findings highlight the compound's potential as a scaffold for developing targeted therapies.

In addition to its kinase inhibitory properties, 6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile has also been investigated for its antiviral potential. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound and its analogs exhibit promising activity against RNA viruses, including SARS-CoV-2 and influenza. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's antiviral efficacy, leading to the identification of derivatives with improved potency and selectivity. These results underscore the versatility of this chemical scaffold in addressing unmet medical needs.

The synthetic accessibility of 6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile has also been a focal point of recent research. A novel, scalable synthesis route was developed in 2022, which significantly reduces the production cost and improves yield compared to traditional methods. This advancement is particularly relevant for industrial applications, as it facilitates the large-scale production of the compound and its derivatives for further preclinical and clinical evaluation.

Despite these promising developments, challenges remain in the optimization of 6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further medicinal chemistry efforts. Ongoing research is exploring prodrug strategies and formulation technologies to enhance the pharmacokinetic properties of these compounds.

In conclusion, 6-Chloro-1H-imidazo[4,5-C]pyridine-4-carbonitrile (CAS: 944388-93-6) represents a valuable chemical scaffold with diverse applications in drug discovery. Recent studies have elucidated its potential as a kinase inhibitor and antiviral agent, while advancements in synthetic methodologies have improved its accessibility for further research. Continued investigation into its pharmacological properties and optimization strategies will be crucial for translating these findings into clinically viable therapeutics.